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Compound of Interest

Compound Name:
Tetrabutylammonium

hydrogensulfate

Cat. No.: B119992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and key applications of Tetrabutylammonium hydrogen sulfate (TBAHS), a versatile quaternary

ammonium salt.

Chemical Identity and Structure
Tetrabutylammonium hydrogen sulfate, with the CAS number 32503-27-8, is a quaternary

ammonium salt.[1][2] Its structure consists of a central nitrogen atom bonded to four butyl

groups, forming a tetrabutylammonium cation, and a hydrogen sulfate anion.[3][4] This

amphipathic nature, with a hydrophilic ionic head and hydrophobic alkyl chains, is key to its

utility in various chemical processes.

Chemical Structure:

Molecular Formula: C₁₆H₃₇NO₄S[2][3][4]

IUPAC Name: tetrabutylazanium;hydrogen sulfate[3][4]

SMILES: CCCC--INVALID-LINK--(CCCC)CCCC.OS(=O)(=O)[O-][3][4]
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InChI: InChI=1S/C16H36N.H2O4S/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;1-

5(2,3)4/h5-16H2,1-4H3;(H2,1,2,3,4)/q+1;/p-1[3][4]

Physicochemical Properties
TBAHS is typically a white to off-white crystalline solid that is hygroscopic.[1][2][4][5] It is

soluble in water and polar organic solvents.[5] Key physicochemical properties are summarized

in the tables below.

Table 1: General Chemical Properties

Property Value References

CAS Number 32503-27-8 [1][2]

Molecular Weight 339.53 g/mol [3][4]

Appearance
White to off-white crystalline

powder
[1][4][5]

Odor Odorless [5]

Stability

Stable, but moisture sensitive.

Incompatible with strong

oxidizing agents.

[1][2]

Table 2: Quantitative Physicochemical Data
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Property Value References

Melting Point 168 - 174 °C [1][5]

Boiling Point No information available [5]

Solubility in Water >50%

pH (50 g/L aq. sol.) 2.1 [5]

Hydrogen Bond Donor Count 1 [3]

Hydrogen Bond Acceptor

Count
4 [3]

Rotatable Bond Count 12 [3]

Topological Polar Surface Area 85.8 Å² [3]

Table 3: Spectroscopic Data

Spectrum Type Key Features and References

¹H NMR Spectra available from various sources.[6][7]

¹³C NMR Spectra available from various sources.[4]

IR Spectra available from various sources.[4][8]

Experimental Protocols and Applications
Tetrabutylammonium hydrogen sulfate is a widely used reagent in organic synthesis and

analytical chemistry, primarily for its roles as a phase transfer catalyst and an ion-pairing

reagent.

As a phase transfer catalyst, TBAHS facilitates reactions between reactants located in different

immiscible phases (typically aqueous and organic). The tetrabutylammonium cation forms an

ion pair with the reactant in the aqueous phase, transporting it into the organic phase where the

reaction can proceed. This technique often leads to faster reaction rates, milder reaction

conditions, and improved yields.
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Experimental Protocol: N-Alkylation of Benzanilides

The N-alkylation of benzanilides is a common reaction where TBAHS is employed as a phase

transfer catalyst.[1][2]

Reactants:

Benzanilide (substrate)

Alkylating agent (e.g., alkyl halide)

Base (e.g., aqueous sodium hydroxide)

Tetrabutylammonium hydrogen sulfate (catalyst)

Organic solvent (e.g., toluene, dichloromethane)

Procedure:

Dissolve the benzanilide and the alkylating agent in the organic solvent in a reaction

vessel equipped with a stirrer.

Add an aqueous solution of the base.

Add a catalytic amount of Tetrabutylammonium hydrogen sulfate (typically 1-10 mol%).

Stir the biphasic mixture vigorously at room temperature or with gentle heating until the

reaction is complete (monitored by TLC or GC/MS).

Separate the organic layer, wash with water, and dry over an anhydrous drying agent

(e.g., MgSO₄).

Remove the solvent under reduced pressure and purify the product by recrystallization or

column chromatography.
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Phase Transfer Catalysis Workflow for N-Alkylation.

In reversed-phase high-performance liquid chromatography (HPLC), TBAHS is used as an ion-

pairing reagent to enhance the retention and separation of ionic analytes.[2][9] The
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hydrophobic tetrabutylammonium cation pairs with the anionic analyte, increasing its

hydrophobicity and thus its retention on the nonpolar stationary phase.[10]

Experimental Protocol: HPLC Analysis of Acidic Compounds

Objective: To separate a mixture of acidic analytes using reversed-phase HPLC with TBAHS

as an ion-pairing reagent.

Materials:

HPLC system with a C18 column.

Mobile phase: A mixture of an aqueous buffer (e.g., phosphate or acetate buffer) and an

organic modifier (e.g., acetonitrile or methanol).

Tetrabutylammonium hydrogen sulfate.

Sample containing acidic analytes.

Procedure:

Mobile Phase Preparation:

Prepare the aqueous buffer at the desired pH. The pH should be chosen to ensure the

analytes are in their ionic form.[11]

Dissolve Tetrabutylammonium hydrogen sulfate in the aqueous buffer to a final

concentration typically ranging from 1 to 10 mM.

Mix the aqueous phase with the organic modifier in the desired ratio.

Filter and degas the mobile phase before use.

Chromatographic Conditions:

Equilibrate the C18 column with the mobile phase until a stable baseline is achieved.

Set the flow rate (e.g., 1.0 mL/min) and column temperature.
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Set the detector wavelength appropriate for the analytes.

Analysis:

Inject the sample solution.

Record the chromatogram and determine the retention times and peak areas of the

analytes.

Interactions in the Column

Mobile Phase
(Aqueous Buffer + Organic Modifier + TBAHS)

HPLC Pump

Injector with Analyte (A⁻)

Reversed-Phase Column (C18)

Detector

Data Acquisition System

TBA⁺ from TBAHS

Hydrophobic Ion Pair (TBA⁺A⁻)

Analyte Anion (A⁻)

Stationary Phase

Retention

Click to download full resolution via product page

Workflow for Ion-Pair Chromatography using TBAHS.

Biological Activity and Drug Development
Relevance
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While the primary applications of Tetrabutylammonium hydrogen sulfate are in synthesis and

analysis, it has been noted to exhibit some biological properties.

As a quaternary ammonium compound, TBAHS displays antibacterial properties.[1][2][12] This

activity is attributed to the positively charged nitrogen atom and the long alkyl chains, which

can disrupt the cell membranes of bacteria.

Tetrabutylammonium
Hydrogen Sulfate

Bacterial Cell Membrane
(Negatively Charged)

Electrostatic Interaction and
Hydrophobic Insertion

Membrane Disruption

Cell Lysis and Death
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Proposed Mechanism of Antibacterial Action of TBAHS.

In the context of drug development, TBAHS is primarily an enabling tool rather than a

therapeutic agent itself. Its utility lies in:

Synthesis of Active Pharmaceutical Ingredients (APIs): As a phase transfer catalyst, it

facilitates the synthesis of complex organic molecules that are often the basis of new drugs.

Pharmaceutical Analysis: As an ion-pairing reagent in HPLC, it is crucial for the quality

control and analysis of pharmaceutical compounds and their metabolites.[2][9]

There is limited evidence to suggest that Tetrabutylammonium hydrogen sulfate directly

interacts with specific signaling pathways in a manner relevant to drug action. Its biological

effects are more general and related to its surfactant properties. The search for direct

modulation of signaling pathways by this compound did not yield specific results, with the

literature focusing more on the signaling roles of hydrogen sulfide, a distinct chemical entity.[13]

[14][15][16][17]

Safety and Handling
Tetrabutylammonium hydrogen sulfate is classified as harmful if swallowed and causes skin

and eye irritation.[5] It is important to handle this chemical with appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat. Work should be conducted in a

well-ventilated area or under a fume hood. It is hygroscopic and should be stored in a tightly

closed container in a dry, cool place.[1]

Conclusion
Tetrabutylammonium hydrogen sulfate (CAS 32503-27-8) is a valuable and versatile reagent

for researchers, scientists, and drug development professionals. Its well-defined chemical and

physical properties, coupled with its efficacy as a phase transfer catalyst and an ion-pairing

reagent, make it an indispensable tool in both the synthesis and analysis of chemical

compounds. While it exhibits some inherent antibacterial activity, its primary significance in the

pharmaceutical industry is as a critical component in the manufacturing and quality control

processes of therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b119992#cas-number-32503-27-8-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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